Cas no 2228119-21-7 (2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid
• CAS No: 2228119-21-7
• MF: C₁₆H₂₃ClN₂O₄
• MW: 342.817823648453
• CID: 6108323
• PubChem ID: 165622520
• Update Time: 2025-10-29

2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid
• 2-amino-3-(5-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)-3-methylbutanoic acid
• EN300-1871059
• 2228119-21-7

• Inchi： 1S/C16H23ClN2O4/c1-15(2,3)23-14(22)19-9-6-7-11(17)10(8-9)16(4,5)12(18)13(20)21/h6-8,12H,18H2,1-5H3,(H,19,22)(H,20,21)
• InChI Key： SPOVERRLYKRTTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)(C)C(C(=O)O)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.1346349g/mol
• Monoisotopic Mass: 342.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid (CAS No. 2228119-21-7) and Its Applications in Modern Chemical Biology

2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid, identified by the CAS number 2228119-21-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties as intermediates in the synthesis of pharmaceuticals and agrochemicals. Its molecular structure incorporates several functional groups, including an amino group, a carbamate group, and a chlorophenyl moiety, which contribute to its versatility in chemical reactions and biological interactions.

The tert-butoxy carbonylamino substituent in the molecule plays a crucial role in stabilizing reactive intermediates during synthetic processes, making it a valuable building block for further derivatization. This feature is particularly relevant in the context of drug development, where protecting groups are often employed to prevent unwanted side reactions. The presence of a chlorophenyl group introduces electrophilic characteristics, enabling nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures.

Recent advancements in chemical biology have highlighted the importance of such multifunctional compounds in designing novel therapeutic agents. The amino acid derivative nature of 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid suggests potential applications in modulating biological pathways associated with amino acid metabolism and signaling. For instance, studies have demonstrated that structurally related compounds can interact with enzymes involved in metabolic pathways, leading to therapeutic effects such as anti-inflammatory or anticancer properties.

In the realm of drug discovery, the 5-{(tert-butoxy)carbonylamino}-2-chlorophenyl moiety has been explored for its ability to enhance binding affinity to target proteins. This is particularly relevant for designing small-molecule inhibitors that require precise interactions with biological macromolecules. The methylbutanoic acid backbone provides a hydrophobic region that can improve membrane permeability, a desirable trait for oral bioavailability. These structural attributes make CAS No. 2228119-21-7 a compelling candidate for further investigation in medicinal chemistry.

Current research in synthetic organic chemistry has focused on optimizing the synthesis of 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid to achieve higher yields and purities. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to introduce specific stereocenters with high enantioselectivity. These methods are essential for producing enantiomerically pure compounds, which are often required for pharmacological applications due to their distinct biological activities.

The compound's potential as a precursor in peptide mimetics has also been examined. Peptide mimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The incorporation of the amino group and the carbamate protecting group into the molecular framework allows for facile coupling with other amino acids or fragments, facilitating the construction of peptidomimetic analogs. Such derivatives have shown promise in targeting protein-protein interactions, which are critical in many disease pathways.

Another area of interest is the exploration of 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling and are frequently dysregulated in cancer and inflammatory diseases. The ability to modify the chlorophenyl and methylbutanoic acid portions allows for fine-tuning of electronic and steric properties, which are essential for achieving high selectivity against target kinases. Recent computational studies have predicted that derivatives of this compound may exhibit inhibitory activity against specific kinases by occupying binding pockets within the enzyme active sites.

The impact of functional group placement on biological activity has been systematically studied using computational modeling and experimental validation. For example, modifications to the tert-butoxy carbonylamino group have revealed insights into how protecting groups influence metabolic stability and immunogenicity. These findings are crucial for designing drugs that undergo minimal degradation in vivo while maintaining efficacy over prolonged periods.

In conclusion, CAS No. 2228119-21-7, represented by 2-amino-3-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-methylbutanoic acid, represents a significant advancement in synthetic chemistry with broad implications for drug discovery and development. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents with enhanced potency and selectivity. As research continues to uncover new applications for this compound, its role in addressing complex biological challenges is likely to expand further.